Cas no 896329-21-8 (ethyl 2-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

ethyl 2-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate structure

896329-21-8 structure

Product Name:ethyl 2-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate

CAS No:896329-21-8

MF:C₁₉H₁₈N₄O₄S₂

MW:430.500621318817

CID:6098868

PubChem ID:18573481

Update Time:2023-12-12

ethyl 2-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
- ethyl 2-[[2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
- ethyl 2-(2-((4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
- AKOS024658813
- ethyl 2-[2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamido]-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylate
- CCG-292112
- 896329-21-8
- F2543-0078
- Inchi： 1S/C19H18N4O4S2/c1-2-27-17(25)15-11-6-5-7-12(11)29-16(15)21-14(24)10-28-18-20-13-8-3-4-9-23(13)19(26)22-18/h3-4,8-9H,2,5-7,10H2,1H3,(H,21,24)
- InChI Key： SJOCGLALGUHGCU-UHFFFAOYSA-N
- SMILES： C12CCCC=1C(C(OCC)=O)=C(NC(CSC1=NC(=O)N3C=CC=CC3=N1)=O)S2

Computed Properties

Exact Mass: 430.07694742g/mol
Monoisotopic Mass: 430.07694742g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 7
Complexity: 838
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 154Å²

ethyl 2-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Pricemore >>

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